The present study aimed to determine the bioaccessibility and bioavailability of peptide fractions with angiotensin-converting enzyme inhibition (ACEI) from fermented milk with Lactococcus lactis NRRL B-50571 (FM-571) after being subjected to simulated gastrointestinal digestion (SGD) and an ex vivo absorption model. Results showed that ACEI increased (p < 0.05) after SGD and decreased (p < 0.05) after absorption. Conversely, the IC50 decreased (p < 0.05) after SGD and after absorption. Moreover, peptide abundance increased (p < 0.05) after SGD, indicating augmented bioaccessibility. Thereafter, peptide abundance decreased (p < 0.05) after absorption, resulting in 1.36 ± 0.1% of peptide bioavailability. Furthermore, RP-HPLC collected fractions from the serosal compartment exhibited the lowest IC50. 113 peptides were identified in the serosal compartment, from which 14 bioavailable peptides showed high binding potential to ACE after in silico analysis. Henceforth, these results suggest that novel peptides derived from FM-571 with ACEI were bioavailable.

Coffee production generates large volumes of waste, which have the potential to cause pollution problems to soil and water and loss of biodiversity. Coffee pulp was used as a substrate for the production of the edible mushroom Pleurotus pulmonarius, a high protein content product (17.8% ± 0.84%). The spent mushroom substrate (SMS) resulting from fungus production showed a decrease in lignin (49.7% ± 12%), cellulose (33.7% ± 10.8%), and phenolic compound (87% ± 2%) content, which avoids contamination of soil and water bodies by them. Since the SMS still contains N (2.45%), P (0.20%), K (0.112%), Ca (0.320%), and Mg (0.106%), it has the potential to be used as a raw material in the production of a biofertilizer. This model reduces the environmental impact of the byproducts generated by small coffee growers and constitutes an alternative to combat hunger in rural communities and to achieve the sustainable development goal of zero hunger proposed by the United Nations.

The sensory and phenolic profiles of Cabernet Franc wines from different geographical indications (GIs) of Mendoza, Argentina, were studied for the first time. Different statistical methods showed that it is possible to discriminate wines of different GIs by aroma and taste descriptors. In terms of phenolic composition, anthocyanins showed higher relative concentrations in Gualtallary wines (GUA), the GI located at higher elevation (1450 m a.s.l.). The classification of GIs at the levels of sensory and phenolic profiles was related to the effects of the climate on the Cabernet Franc grapevines. A degree of relation between both groups of variables (phenolic compounds and sensory) was found by multifactor analysis (MFA). Malvidin anthocyanin derivatives were associated with descriptors such as astringency and earth, while total acetylated anthocyanins were related to the descriptor chocolate. The results are of interest to the wine industry in terms of knowledge of the influence of the origin of wines, but also to give consumers more information at the time of purchase of a given product.

The global food production system has, until now, been absolutely dependent on photosynthesis. Using microbial biomass as a source of food rather than plant- or animal-derived biomass circumvents many of the biophysical constraints and vulnerabilities of the global food system. Microbial foods in the form of either bulk cellular biomass or recombinant food proteins (typically of animal origin) can be produced in the absence of sunlight, soil, favorable climate conditions, and in some cases without freshwater. This Review looks at some of the most recent developments in the field of microbial foods and discusses some of the challenges and opportunities that lie ahead for this technology.

This study aimed to co-encapsulate Lactobacillus casei and tocotrienol-enriched flaxseed oil in calcium alginate-carboxymethyl cellulose (CA-CMC) hydrogel beads. Encapsulation efficiencies of oil and L. casei were approximately 88 and 84%, respectively, in co-encapsulated CA-CMC beads having 1.74 mm diameter. Higher swelling and oil release were observed in intestinal fluid than in gastric fluid. Higher viability of L. casei was observed in the co-encapsulated beads than the single encapsulated beads of L. casei during in vitro digestion and storage. Higher oxidative stability of oil was found in the co-encapsulated beads than the single encapsulated beads of oil during storage. Thus, this study demonstrated a synergistic interaction between L. casei and tocotrienol-enriched flaxseed oil in the co-encapsuled CA-CMC beads during in vitro digestion and storage. The co-encapsulated CA-CMC beads have good potential to simultaneously deliver the health benefits of these three bioactives when incorporated into a food system.

The thermal processing of milk is negatively impacted by fouling, which decreases the rate of heat transfer and increases the frequency of cleaning. Small-scale tools that can predict fouling on larger scales are crucial to understanding and mitigating fouling. In this work, milk fouling is compared between the submicron scale, using a high-pressure high-temperature quartz crystal microbalance with dissipation (HPHT QCM-D), and the pilot scale. Fouling rates are monitored in situ and foulants are characterized ex situ using Raman spectroscopy and atomic force microscopy (AFM). The results reveal that a proteinaceous foulant is formed on both scales. Also, a gradient in the magnitude of fouling is observed at both scales as a function of the local residence time and temperature with the greatest amount of fouling observed for the smallest local residence time and at the highest temperature (132 °C). The results suggest a scale-up factor of approximately 70–120 times when converting between QCM-D and pilot-scale fouling thicknesses. Similarities in the foulant properties and fouling rates support QCM-D as a viable technology for scale-up studies of milk fouling.

Sweet corn is a rich source of dietary carotenoids. In this study, the effects of postharvest handling and cooking on carotenoids in sweet corn were investigated. The fresh bicolor sweet corn was harvested from the field, which was processed into samples that represented the two major retail types (farmers market and grocery store) and two common cooking methods (boiling and steaming). Both free and bound forms of carotenoids were analyzed by high-performance liquid chromatography and LC–MS. Nine carotenoids were identified, with lutein and zeaxanthin being the predominant ones. The postharvest handling and cooking either did not change or reduced the free carotenoids but increased the total bound carotenoids. The total carotenoids in all processed samples were not altered or slightly decreased. The percentages of total bound carotenoids in total carotenoids increased in all processed and cooked samples. The changes of individual carotenoids depended on the processing/cooking methods and the chemical structures.

This study aimed to evaluate the effect of harvest dates on peanut yield, total lipid, fatty acid composition, phytosterols, Aspergillus section Flavi, and aflatoxin occurrence in two important high oleic peanut cultivars (IAC 503 and IAC OL3) in Brazil. Peanut yield and shelling percentage variation were not significant throughout the harvest dates for both cultivars. Total lipid concentration was higher in IAC 503 (48 g/100 g) than in IAC OL3 (45 g/100 g) cultivar and increased significantly over harvest time. Stearic acid showed significant variation during the harvest dates among the fatty acids. Stigmasterol concentration increased over harvest time in both cultivars. The harvest date influenced the quantities of Aspergillus section Flavi in the IAC OL3 cultivar. No sample showed contamination by aflatoxins. The proposed harvest dates slightly influenced the main compounds evaluated. These preliminary results are promising, considering the versatility they could bring to the peanut production chain.

A UHPLC-(ESI+)-MS/MS method was developed and validated for the simultaneous determination of glucoraphanin (GR), sulforaphane (SF), sulforaphane-glutathione (SF-GSH), sulforaphane-cysteine (SF-CYS), and sulforaphane-N-acetyl-cysteine (SF-NAC), in a range of biological materials (digesta, cell culture medium, cell lysates, urine) with no sample pretreatment. The limit of detection (LODs) ranged from 0.03 to 1.95 μg L–1. The intra- and interday variation was ≤15% and recoveries were ≥85%. Linearity ranged from 3.90 to 1000 μg L–1 (GR), 0.06–500 μg L–1 (SF), 3.90–1000 μg L–1 (SF-NAC), and 62.5–500 μg L–1 for SF-CYS and SF-GSH. The method was validated in broccoli seed powders, and by determining transport and metabolism of SF in Caco-2 monolayers, and model digesta. Results indicated that 72.4% of SF was absorbed, transported, and metabolized (SF-CYS, SF-GSH, SF-NAC) in the Caco-2 monolayers after 4 h of incubation. This is a robust and time- and cost-efficient method that is suitable for high throughput applications.

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